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Compound of Interest

Compound Name: 1,3-Dihydroisobenzofuran-5-amine

Cat. No.: B1314021

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1,3-Dihydroisobenzofuran-5-
amine (CAS No: 61964-08-7). The following procedures are designed to minimize risk and
ensure a safe laboratory environment.

Chemical Safety Summary:

1,3-Dihydroisobenzofuran-5-amine is a solid substance that is harmful if swallowed, in
contact with skin, or if inhaled.[1] It is also known to cause skin and serious eye irritation, and
may cause respiratory irritation.[1] Adherence to the safety protocols outlined below is
imperative to prevent exposure and ensure safe handling.

Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against chemical exposure. The following table
summarizes the recommended PPE for handling 1,3-Dihydroisobenzofuran-5-amine.
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PPE Category

Recommended Equipment

Specifications and Best
Practices

Hand Protection

Double-gloving with chemical-

resistant gloves

Given that nitrile gloves exhibit
poor resistance to amines, it is
recommended to use a more
resistant glove material such
as butyl rubber or neoprene as
the outer glove.[2] An inner
nitrile glove can be worn for
splash protection during initial
handling. Gloves should be
inspected before use and
changed immediately if contact

with the chemical is suspected.

Eye and Face Protection

Safety goggles and a face
shield

Chemical splash goggles
should be worn at all times. A
face shield is required when
there is a risk of splashing or
aerosol generation, such as
when transferring the solid or

working with solutions.

Respiratory Protection

NIOSH-approved respirator

A half-mask or full-face
respirator with cartridges
suitable for
ammonia/methylamine and
P100 particulate filters is
recommended, especially
when handling the solid
powder outside of a certified
chemical fume hood.[3][4] The
choice of respirator should be
based on a risk assessment of

the specific procedure.

Body Protection

Laboratory coat and

appropriate attire

A flame-resistant lab coat

should be worn and fully
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buttoned. Long pants and
closed-toe shoes are

mandatory.

Experimental Protocol: Safe Handling of 1,3-
Dihydroisobenzofuran-5-amine

The following step-by-step protocol outlines the safe handling of 1,3-Dihydroisobenzofuran-5-
amine in a laboratory setting.

1. Preparation and Engineering Controls:

» Ensure that a certified chemical fume hood is in proper working order. All handling of the
solid chemical and its solutions should be performed within the fume hood.

» Verify that a safety shower and eyewash station are readily accessible and have been
recently tested.

» Prepare all necessary equipment and reagents before handling the chemical to minimize the
duration of the procedure.

e Have appropriate spill cleanup materials readily available.
2. Weighing and Transferring the Solid:
e Don the appropriate PPE as specified in the table above.

» To minimize the generation of dust, carefully open the container within the chemical fume
hood.

» Use a spatula to carefully transfer the desired amount of the solid to a tared weighing vessel.
o Close the primary container tightly immediately after use.
« If preparing a solution, slowly add the solid to the solvent to avoid splashing.

3. In Case of Exposure:
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» Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing and shoes. Seek medical attention if irritation persists.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

« Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink 1-2 glasses of water. Seek immediate medical attention.

Disposal Plan

Proper disposal of 1,3-Dihydroisobenzofuran-5-amine and its waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Type

Disposal Procedure

Solid Chemical Waste

Collect all solid waste, including unused
chemical and grossly contaminated items (e.g.,
weigh boats, pipette tips), in a designated,
labeled, and sealed hazardous waste container.
The container should be clearly labeled with the

chemical name and associated hazards.

Ligquid Chemical Waste

Collect all liquid waste containing 1,3-
Dihydroisobenzofuran-5-amine in a separate,
labeled, and sealed hazardous waste container.
Do not mix with other waste streams unless

compatibility has been confirmed.

Contaminated PPE

Dispose of used gloves and other disposable
PPE in a designated hazardous waste stream.
Non-disposable PPE should be decontaminated

thoroughly before reuse.

Waste Disposal Workflow:
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Preparation

Start: Identify Waste

l

Determine Waste Type
(Solid, Liquid, Contaminated PPE)

Solid Waste Liquid Waste Cantaminated PPE
Collect in a labeled, Collect in a separate, labeled, Dispose of in designated
sealed hazardous waste container sealed hazardous waste container hazardous waste stream

Final Disposal

> Store waste in a designated <
secondary containment area

Arrange for disposal through
Environmental Health & Safety (EHS)
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Planning & Preparation Emergency Response

Start: Review SDS and Protocol In Case of Exposure In Case of Spill

l

Don Appropriate PPE

l

Verify Fume Hood Operation

l

Prepare Spill Kit

Chemical Hanvdling (in Fume Hood)

Weigh Solid Chemical

;

Transfer and Prepare Solution

l

Perform Experimental Procedure

Cleanup & Disposal

Decontaminate Work Area

l

Segregate and Dispose of Waste

l

Remove PPE

Wash Hands Thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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